![molecular formula C20H20ClN3O2 B2619781 2-[4-(4-chlorophthalazin-1-yl)phenoxy]-N,N-diethylacetamide CAS No. 732260-57-0](/img/structure/B2619781.png)
2-[4-(4-chlorophthalazin-1-yl)phenoxy]-N,N-diethylacetamide
Overview
Description
“2-[4-(4-chlorophthalazin-1-yl)phenoxy]-N,N-diethylacetamide” is a chemical compound with the molecular formula C20H20ClN3O2 and a molecular weight of 369.85 . This product is intended for research use only .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phthalazinyl group attached to a phenyl group via an ether linkage, with a chloro substituent on the phthalazinyl ring . The compound also contains a diethylacetamide group .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 369.85 .
Scientific Research Applications
2CPDA has a wide range of scientific research applications. It is used in the study of various biochemical and physiological effects, including enzyme inhibition, protein-protein interactions, and receptor-ligand interactions. It is also used to study the effects of drugs on the body, as well as to study the effects of various environmental agents on the body.
Mechanism of Action
2CPDA acts as an inhibitor of various enzymes, proteins, and receptors. It binds to the active sites of these molecules and prevents them from carrying out their normal functions. This inhibition is reversible and can be reversed with the addition of a base.
Biochemical and Physiological Effects
2CPDA has a wide range of biochemical and physiological effects. It can act as an inhibitor of various enzymes, proteins, and receptors, and can also affect the activity of various hormones. It can also affect the metabolism of various compounds, and can affect the absorption and excretion of various compounds.
Advantages and Limitations for Lab Experiments
2CPDA is a versatile compound that has many advantages for lab experiments. It is relatively easy to synthesize, and its effects can be easily reversed with the addition of a base. However, it can also have some limitations. For example, its effects may not be as strong or as long-lasting as other compounds, and its effects may not be as specific as other compounds.
Future Directions
There are many potential future directions for 2CPDA. It could be used to study various biochemical and physiological effects in more detail, as well as to study the effects of various environmental agents on the body. It could also be used to study the effects of drugs on the body, as well as to study the effects of various environmental agents on the body. Additionally, it could be used to study the effects of various drugs on the body, as well as to study the effects of various environmental agents on the body. Finally, it could be used to study the effects of various drugs on the body, as well as to study the effects of various environmental agents on the body.
Synthesis Methods
2CPDA is synthesized in a two-step process. The first step involves the reaction of 4-chlorophthalazin-1-yl chloride and diethylacetamide in the presence of a base to form 2CPDA. The second step involves the reaction of 2CPDA with a base to form a salt. The synthesis of 2CPDA can be accomplished in a few hours with a yield of approximately 70%.
properties
IUPAC Name |
2-[4-(4-chlorophthalazin-1-yl)phenoxy]-N,N-diethylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3O2/c1-3-24(4-2)18(25)13-26-15-11-9-14(10-12-15)19-16-7-5-6-8-17(16)20(21)23-22-19/h5-12H,3-4,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STWXNZHWZQDOQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)COC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(1,3-Dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(thiophen-2-ylmethyl)urea](/img/structure/B2619698.png)
![2-(4-fluorophenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one](/img/structure/B2619699.png)
![N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide](/img/structure/B2619704.png)
![3-{[4-(4-fluorophenyl)piperazino]carbonyl}-6-isopropylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione](/img/structure/B2619712.png)
![1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide](/img/structure/B2619716.png)
![3,5-dimethoxy-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]benzamide](/img/structure/B2619718.png)
![[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-quinoxalin-2-ylmethanone](/img/structure/B2619719.png)
